Cas no 15664-29-6 (Pheophorbide A (>80%) (mixture of diastereomers))
15664-29-6 structure
Product Name:Pheophorbide A (>80%) (mixture of diastereomers)
CAS No:15664-29-6
MF:C35H36N4O5
MW:592.684148788452
CID:50168
PubChem ID:253193
Update Time:2025-04-18
Pheophorbide A (>80%) (mixture of diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- Pheophorbide A
- (3S,4S)-9-Ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoic acid
- PHEOPHORBIDE A(AS) (In Solution)
- [3s-(3alpha,4beta,21beta)]-ramethyl-20-oxo
- 13-Epi-phaeophorbid
- B22-12-,23-13-,24-12-,25-14-,26-13-,27-14
- C35H36N4o5
- H8,12-14,17,21,31,36,39H,1,9-11H2,2-7H3,(H,40,41)
- Rel-3-[(3R,4R)-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-9-vinylphorbin-3-yl]propanoic acid
- Pheophorbide A (>80%) (mixture of diastereomers)
- (3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoic acid
- CHEMBL2006244
- Phaeophorbid-a
- CCRIS 8091
- CS-0092948
- C18021
- phaeophorbide
- pheophorbide a, AldrichCPR
- NSC-75783
- Q63370
- IA2WNI2HO2
- NCI60_041663
- 3-[(3R,8Z,13Z,19Z,21S,22S)-11-Ethyl-3-(methoxycarbonyl)-12,17,21,26-tetramethyl-4-oxo-16-vinyl-7,23,24,25-tetraazahexacyclo[18.2.1.1~5,8~.1~10,13~.1~15,18~.0~2,6~]hexacosa-1(23),2(6),5(26),8,10(25),11,13,15,17,19-decaen-22-yl]propanoic acid
- Pheophorbide a'
- PhaeophorbideA
- (3S-(3alpha,4beta,21beta))-14-Ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-9-vinylphorbine-3-propionic acid
- 3-[(3S,4S,21R)-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-9-vinylphorbin-3-yl]propanoic acid
- CHEBI:38257
- (2(2)R,17S,18S)-7-ethyl-2(1),2(2),17,18-tetrahydro-2(2)-(methoxycarbonyl)-3,8,13,17-tetramethyl-2(1)-oxo-12-ethenylcyclopenta[at]porphyrin-18-propanoic acid
- Phaeophorbide A
- Pheophorbide-a, >=90% (HPLC)
- HY-125665
- 13-epi-Phaeophorbide a
- 3-Phorbinepropanoic acid, 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-, (3S,4S,21R)-
- SCHEMBL579034
- DTXSID10884550
- Phaeophorbid a
- UNII-IA2WNI2HO2
- NSFSLUUZQIAOOX-LDCXZXNSSA-N
- SCHEMBL56439
- CHEMBL510103
- 15664-29-6
- 3-[(3R,21S,22S)-16-ethenyl-11-ethyl-4-hydroxy-3-methoxycarbonyl-12,17,21,26-tetramethyl-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18(24),19-undecaen-22-yl]propanoic acid
- EINECS 239-738-5
- RKEBXTALJSALNU-LDCXZXNSSA-N
- 3-[(1Z,3R,21S,22S)-16-ethenyl-11-ethyl-4-hydroxy-3-(methoxycarbonyl)-12,17,21,26-tetramethyl-7,23,24,25-tetraazahexacyclo[18.2.1.1?,?.1??,??.1??,??.0?,?]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18(24),19-undecaen-22-yl]propanoic acid
- Phaeophorbid a; Phaeophorbid-a
- DA-76817
- G78078
- pheophorbide-a
-
- MDL: MFCD00210345
- Inchi: 1S/C35H36N4O5/c1-8-19-15(3)22-12-24-17(5)21(10-11-28(40)41)32(38-24)30-31(35(43)44-7)34(42)29-18(6)25(39-33(29)30)14-27-20(9-2)16(4)23(37-27)13-26(19)36-22/h8,12-14,17,21,31,38,42H,1,9-11H2,2-7H3,(H,40,41)/b24-12-,26-13-,27-14-,32-30-/t17-,21-,31+/m0/s1
- InChI Key: RKEBXTALJSALNU-JGPSZEMESA-N
- SMILES: OC1=C2C(C)=C3C=C4C(CC)=C(C)C(C=C5C(C=C)=C(C)C(C=C6[C@@H](C)[C@H](CCC(=O)O)C(=C(C2=N3)[C@H]1C(=O)OC)N6)=N5)=N4 |t:6,14,22,32|
Computed Properties
- Exact Mass: 592.26900
- Monoisotopic Mass: 592.26857
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 44
- Rotatable Bond Count: 7
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 1001
- XLogP3: 5.2
- Topological Polar Surface Area: 138
Experimental Properties
- Color/Form: Not determined
- Density: 1.35
- Melting Point: Nota available
- Boiling Point: 1014.4 °C at 760 mmHg
- Flash Point: 567.3 °C
- Refractive Index: 1.63
- Solubility: DMSO: soluble0.5mg/mL, clear (warmed)
- PSA: 136.97000
- LogP: 3.53890
- Solubility: Not determined
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Pheophorbide A (>80%) (mixture of diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C
Pheophorbide A (>80%) (mixture of diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Frontier Specialty Chemicals | Pha-592-50 mg |
Pheophorbide a (mixture of diastereomers) |
15664-29-6 | 50mg |
$ 105.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | Pha-592-100 mg |
Pheophorbide a (mixture of diastereomers) |
15664-29-6 | 100mg |
$ 184.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | Pha-592-250 mg |
Pheophorbide a (mixture of diastereomers) |
15664-29-6 | 250mg |
$ 357.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | Pha-592-500 mg |
Pheophorbide a (mixture of diastereomers) |
15664-29-6 | 500mg |
$ 632.00 | 2022-11-04 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73500-25mg |
Pheophorbide a |
15664-29-6 | 98% | 25mg |
¥831.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73500-50mg |
Pheophorbide a |
15664-29-6 | 98% | 50mg |
¥1481.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73500-100mg |
Pheophorbide a |
15664-29-6 | 98% | 100mg |
¥2694.00 | 2022-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Pha-592-100mg |
Pheophorbide a (mixture of diastereomers) |
15664-29-6 | >95% | 100mg |
2535.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Pha-592-50mg |
Pheophorbide a (mixture of diastereomers) |
15664-29-6 | >95% | 50mg |
1426.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Pha-592-250mg |
Pheophorbide a (mixture of diastereomers) |
15664-29-6 | >95% | 250mg |
4919.0CNY | 2021-07-13 |
Pheophorbide A (>80%) (mixture of diastereomers) Related Literature
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Katrin Knop,Anne-Fran?oise Mingotaud,Naram El-Akra,Frédéric Violleau,Jean-Pierre Souchard Photochem. Photobiol. Sci. 2009 8 396
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Julien Massiot,Ali Makky,Florent Di Meo,David Chapron,Patrick Trouillas,Véronique Rosilio Phys. Chem. Chem. Phys. 2017 19 11460
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Hitoshi Tamiaki,Yukihiro Okamoto,Yuji Mikata,Sunao Shoji Photochem. Photobiol. Sci. 2012 11 898
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R. G. Waruna Jinadasa,Zehua Zhou,M. Gra?a H. Vicente,Kevin M. Smith Org. Biomol. Chem. 2016 14 1049
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5. Active-targeted pH-responsive albumin–photosensitizer conjugate nanoparticles as theranostic agentsGantumur Battogtokh,Young Tag Ko J. Mater. Chem. B 2015 3 9349
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